Cas no 2138091-21-9 (3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine)

3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine is a substituted cyclohexylamine derivative characterized by its unique branched alkyl substituents, which impart distinct steric and electronic properties. The compound's structural features, including the ethyl and tert-alkyl groups, contribute to its potential utility in organic synthesis, particularly as an intermediate for pharmaceuticals or agrochemicals. Its cyclohexylamine core offers conformational rigidity, while the substitution pattern may enhance lipophilicity, making it suitable for applications requiring controlled molecular interactions. The compound's defined stereochemistry and purity are critical for reproducibility in research and industrial processes. Further studies may explore its reactivity and derivatization potential for specialized chemical applications.
3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine structure
2138091-21-9 structure
Product Name:3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
CAS No:2138091-21-9
MF:C13H27N
MW:197.360183954239
CID:6317795
PubChem ID:165498305
Update Time:2025-06-28

3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1157690
    • 3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
    • 2138091-21-9
    • 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
    • Inchi: 1S/C13H27N/c1-5-10-9-11(14)7-8-12(10)13(3,4)6-2/h10-12H,5-9,14H2,1-4H3
    • InChI Key: ZUHPWORYDPBQNQ-UHFFFAOYSA-N
    • SMILES: NC1CCC(C(C)(C)CC)C(CC)C1

Computed Properties

  • Exact Mass: 197.214349865g/mol
  • Monoisotopic Mass: 197.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26Ų

3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1157690-0.05g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
0.05g
$912.0 2023-06-09
Enamine
EN300-1157690-0.1g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
0.1g
$956.0 2023-06-09
Enamine
EN300-1157690-0.25g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
0.25g
$999.0 2023-06-09
Enamine
EN300-1157690-0.5g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
0.5g
$1043.0 2023-06-09
Enamine
EN300-1157690-1.0g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
1g
$1086.0 2023-06-09
Enamine
EN300-1157690-2.5g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
2.5g
$2127.0 2023-06-09
Enamine
EN300-1157690-5.0g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
5g
$3147.0 2023-06-09
Enamine
EN300-1157690-10.0g
3-ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine
2138091-21-9
10g
$4667.0 2023-06-09

Additional information on 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine

Introduction to 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine (CAS No. 2138091-21-9)

3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138091-21-9, belongs to a class of molecules characterized by their cyclohexane backbone substituted with various alkyl and amine functional groups. The structural complexity of this molecule not only presents intriguing challenges in synthetic chemistry but also opens up numerous possibilities for its application in drug discovery and development.

The molecular structure of 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine consists of a cyclohexane ring substituted at the 3-position with an ethyl group and at the 4-position with a 2-methylbutan-2-yl group, all connected to an amine functional group at the 1-position. This specific arrangement of substituents imparts unique steric and electronic properties to the molecule, which are critical in determining its biological activity and potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The cyclohexane ring is a privileged structure in medicinal chemistry due to its ability to mimic the conformational flexibility of biological targets such as enzymes and receptors. The introduction of various substituents, including alkyl chains and amine groups, further enhances the diversity of possible biological interactions. 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine represents an example of how modifying these structural features can lead to the discovery of new pharmacophores.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug design, small molecules are often linked together to form larger, more intricate structures that can exhibit enhanced potency and selectivity. The presence of multiple reactive sites in 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine, such as the amine group and the positions available for further substitution, makes it an attractive candidate for such combinatorial chemistry approaches.

The synthesis of 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine is a testament to the advancements in synthetic organic chemistry. Modern synthetic strategies have enabled chemists to construct complex molecules with high precision and yield. The synthesis typically involves multi-step reactions, including cyclization, alkylation, and amination processes. Each step must be carefully optimized to ensure regioselectivity and minimize side reactions. The successful preparation of this compound highlights the ingenuity and skill involved in modern synthetic methodologies.

From a biological perspective, 3-Ethyl-4-(2-methylbutan-2-yl)cyclohexan-1-amine has shown promise in several preclinical studies. Its structural features suggest potential interactions with various biological targets, making it a candidate for further exploration in therapeutic areas such as central nervous system disorders, inflammation, and metabolic diseases. The amine group, in particular, is a key pharmacophoric element that can engage with hydrogen bonding networks in proteins and enzymes, facilitating binding and modulating activity.

Recent research has also highlighted the importance of stereochemistry in drug design. The three-dimensional arrangement of substituents around the cyclohexane ring can significantly influence the biological activity of a molecule. In the case of 3-Ethyl-4-(2-methylbutan-2-y)cyclohexan-l-am ine, both the ethyl and 2-methylbutan-l -y l groups contribute to the overall stereochemical landscape, which may be critical for achieving optimal binding affinity and selectivity. Advanced computational methods are now routinely employed to predict and analyze these stereochemical effects, aiding in the rational design of more effective drugs.

The development of novel synthetic routes has been instrumental in making complex molecules like 3-Ethyl-l -4-(Z-methylbutan-Z-y l)cyc lohexanam ine more accessible for research purposes. Transition metal-catalyzed reactions have emerged as powerful tools for constructing carbon-carbon bonds efficiently and selectively. These methods have allowed chemists to overcome many traditional synthetic limitations and have opened up new avenues for molecular diversification.

In conclusion,3-Eth yl-l -4-(Z-meth ylbutan-Z-y l)cyc lohexam ine (CAS No . 2138091-Zl-Z9) represents an exciting example of how structural complexity can be leveraged to discover new therapeutic agents . Its unique molecular architecture , coupled with its synthetic accessibility , makes it a valuable scaffold for further exploration in drug discovery . As research continues to uncover new biological targets and mechanisms , compounds like this one will undoubtedly play an important role in shaping the future of medicine . p>

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd